1-(7-Phenyl-1,4-thiazepan-4-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(7-Phenyl-1,4-thiazepan-4-yl)-2-(3-(trifluoromethyl)phenyl)ethanone, commonly known as TFMPP, is a synthetic compound that belongs to the family of phenethylamines. It is a psychoactive substance that has been used as a recreational drug due to its hallucinogenic properties. However, in recent years, TFMPP has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Antibacterial Activity
Research has shown that certain compounds synthesized from trifluoromethyl phenyl ethanone derivatives exhibit significant antibacterial properties. For example, the synthesis of 1-heteroaryl-5-amino-4-phenyl-3-trifluoromethylpyrazoles from 1,1,1-trifluoromethyl-3-cyano-3-phenylpropanone has been reported to display antibacterial activity comparable to commercial antibiotics against a range of Gram-positive and Gram-negative bacteria (Kumar et al., 2005).
Antiviral and Antimicrobial Agents
Compounds derived from ethanone and featuring heterocyclic modifications have been evaluated for their antiviral and antimicrobial activities. The synthesis of novel heterocyclic compounds based on 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone has shown cytotoxicity against HSV1 and anti-HAV-MBB activity, underscoring their potential as antiviral agents (Attaby et al., 2006).
Antimicrobial and Antifungal Activities
A study on 1-substituted phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone derivatives highlighted their antimicrobial and antifungal effects. Several of these compounds demonstrated growth inhibitory effects on tested fungi and special efficacy against Gram-negative bacteria (Bochao et al., 2017).
Dual ACE/NEP Inhibition
In the realm of cardiovascular research, the synthesis of cyclic compounds like methyl (R)-6-[(tert-Butoxycarbonyl)amino]-4,5,6,7-tetrahydro-2-methyl-5-oxo-1,4-thiazepine-3-carboxylate has been reported. These compounds were developed along pathways that could lead to dual ACE/NEP inhibitors, indicating potential applications in hypertension and heart failure treatment (Crescenza et al., 1999).
Analgesic and Anti-inflammatory Agents
The synthesis of 7-trifluoromethylquinoline derivatives, including those structurally related to phenyl ethanone, has been linked to significant anti-inflammatory and analgesic activities, presenting an alternative to traditional NSAIDs with a favorable safety profile due to nitric oxide release (Abadi et al., 2005).
Anticancer Properties
Thiazolyl(hydrazonoethyl)thiazoles, synthesized from ethanone derivatives, have been investigated for their antitumor activities, particularly against breast cancer cells. This underscores the potential of ethanone-based compounds in oncological research and therapy (Mahmoud et al., 2021).
properties
IUPAC Name |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3NOS/c21-20(22,23)17-8-4-5-15(13-17)14-19(25)24-10-9-18(26-12-11-24)16-6-2-1-3-7-16/h1-8,13,18H,9-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXHUAGHMENTEGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2)C(=O)CC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.